Cas no 1255781-92-0 (6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile)

• Product Name: 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile
• CAS No: 1255781-92-0
• MF: C₁₅H₁₆N₄
• MW: 252.314342498779
• CID: 5060764
• Update Time: 2025-05-25

6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile

• Inchi： 1S/C15H16N4/c1-11-2-3-14-13(8-11)15(12(9-16)10-18-14)19-6-4-17-5-7-19/h2-3,8,10,17H,4-7H2,1H3
• InChI Key： GPTNGECMGARCIW-UHFFFAOYSA-N
• SMILES： N1(C2C(C#N)=CN=C3C=CC(C)=CC=23)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 1.7
• Topological Polar Surface Area: 52

Additional information on 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile

Introduction to 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile (CAS No. 1255781-92-0)

6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1255781-92-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural motif of this molecule incorporates a piperazine moiety, which is a six-membered aromatic ring containing two nitrogen atoms, making it a potential candidate for interactions with biological targets such as enzymes and receptors.

The 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile structure combines the quinoline scaffold with functional groups that enhance its pharmacological properties. The presence of a carbonitrile group at the 3-position and a methyl group at the 6-position modulates its electronic and steric properties, influencing its solubility, bioavailability, and binding affinity. These structural features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in various therapeutic areas, including antimicrobial, anticancer, and anti-inflammatory applications. The piperazine substituent in particular is well-known for its ability to enhance binding affinity to biological targets by forming hydrogen bonds and participating in hydrophobic interactions. This property has been leveraged in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile is its potential as a lead compound for further drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives of this molecule that exhibit improved pharmacokinetic profiles and enhanced target specificity. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The carbonitrile group in the structure of 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile also contributes to its reactivity, allowing for further functionalization through various chemical transformations. This flexibility has enabled chemists to explore diverse structural modifications aimed at optimizing drug-like properties such as potency, selectivity, and metabolic stability. For instance, introduction of additional substituents at strategic positions on the quinoline ring can fine-tune electronic distributions and influence binding interactions with biological targets.

Recent studies have highlighted the role of quinoline derivatives in addressing emerging therapeutic challenges. For example, modifications to the 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile scaffold have been explored as potential treatments for drug-resistant pathogens. The ability of these compounds to disrupt essential bacterial or viral processes while minimizing toxicity to host cells makes them particularly valuable in this context. Additionally, their structural similarity to known bioactive molecules suggests that they may exhibit synergistic effects when combined with existing therapies.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, integrating insights from chemistry, biology, pharmacology, and computational science. The case of 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile exemplifies this collaborative effort. By leveraging advances in synthetic chemistry and molecular modeling, researchers have been able to design and synthesize increasingly complex derivatives with tailored biological activities. These efforts are supported by high-resolution structural determinations using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The methyl group at the 6-position of 6-Methyl-4-(piperazin-1-yl)quinoline-3-carbonitrile plays a crucial role in determining its overall pharmacological profile. This substituent can influence both hydrophobicity and steric hindrance around the binding site on the target molecule. By modulating these properties, chemists can fine-tune interactions with biological targets while minimizing off-target effects. This level of control is essential for developing drugs with high efficacy and low toxicity.

In conclusion,6-Methyl-4-(piperazin-1-y l)quinoline -3 -carbonitrile (CAS No . 1255781 -92 -0) represents an exciting opportunity for further research and development in pharmaceutical chemistry . Its unique structural features , combined with its potential as a lead compound , make it a valuable asset in the quest for novel therapeutic agents . As our understanding of biological systems continues to evolve , compounds like this will undoubtedly play a pivotal role in addressing some of today's most pressing medical challenges . p >